molecular formula C20H20N4O3 B2718775 N-(2-(4-((3-cyanopyridin-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)benzamide CAS No. 1797270-06-4

N-(2-(4-((3-cyanopyridin-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)benzamide

Cat. No. B2718775
CAS RN: 1797270-06-4
M. Wt: 364.405
InChI Key: PBHIQASKSHAYDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(4-((3-cyanopyridin-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)benzamide, commonly known as Compound A, is a synthetic compound that has shown promising results in scientific research. It belongs to the class of benzamide compounds and has been studied for its potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

Antidementia and Acetylcholinesterase Inhibition

A study on the synthesis and evaluation of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives demonstrated significant anti-acetylcholinesterase (anti-AChE) activity. The introduction of bulky moieties and specific groups enhanced the activity, with one compound showing high potency as an inhibitor, suggesting its potential as an antidementia agent. This highlights the relevance of piperidine derivatives in developing treatments for conditions like Alzheimer's disease (Sugimoto et al., 1990).

Impurities in Drug Synthesis

Research on Repaglinide, an anti-diabetic drug, identified seven novel impurities in bulk drug batches using UPLC methods. These impurities were isolated and structurally characterized, underscoring the importance of monitoring and characterizing impurities in drug manufacturing to ensure product safety and efficacy (Kancherla et al., 2018).

Nonlinear Optical (NLO) Properties and Anticancer Activity

A study on the synthesis of certain piperidine-embedded compounds explored their experimental and computational non-linear optical (NLO) properties and potential anticancer activity. These compounds demonstrated significant interactions in molecular docking studies, suggesting their usefulness in designing new anticancer drugs and materials with specialized optical properties (Jayarajan et al., 2019).

Melanoma Cytotoxicity

Benzamide derivatives have been investigated for their cytotoxicity against melanoma cells. Radioiodinated derivatives showed selective uptake in melanotic melanoma cells, indicating potential for targeted drug delivery in melanoma therapy. This research contributes to the development of more effective treatments for melanoma by exploring the cytotoxic properties of benzamide derivatives (Wolf et al., 2004).

Synthesis and Antibacterial Activity

The synthesis of novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamide derivatives showcased their antibacterial effects against both Gram-negative and Gram-positive bacteria. This demonstrates the potential of piperidine derivatives in contributing to the development of new antibacterial agents, highlighting the versatility of piperidine compounds in medicinal chemistry (Pouramiri et al., 2017).

properties

IUPAC Name

N-[2-[4-(3-cyanopyridin-2-yl)oxypiperidin-1-yl]-2-oxoethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20N4O3/c21-13-16-7-4-10-22-20(16)27-17-8-11-24(12-9-17)18(25)14-23-19(26)15-5-2-1-3-6-15/h1-7,10,17H,8-9,11-12,14H2,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PBHIQASKSHAYDU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1OC2=C(C=CC=N2)C#N)C(=O)CNC(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(4-((3-cyanopyridin-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.